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Compound of Interest

Compound Name: Methyl 4-methoxyacetoacetate

Cat. No.: B150995 Get Quote

An In-depth Technical Guide to Methyl 4-methoxyacetoacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-methoxyacetoacetate is a versatile chemical intermediate with significant

applications in the pharmaceutical and chemical industries.[1] Its unique molecular structure,

featuring ester, ketone, and ether functional groups, makes it a valuable building block for the

synthesis of complex organic molecules.[1] Notably, it serves as a crucial precursor in the

production of several active pharmaceutical ingredients (APIs), including the antiretroviral drug

Dolutegravir.[2] This guide provides a comprehensive overview of Methyl 4-
methoxyacetoacetate, including its chemical and physical properties, detailed experimental

protocols for its synthesis, and its role in significant chemical transformations.

Chemical and Physical Properties
The fundamental properties of Methyl 4-methoxyacetoacetate are summarized in the tables

below, providing a ready reference for laboratory and research applications.

Table 1: Identifiers and General Properties
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Property Value Reference

CAS Number 41051-15-4 [3][4][5][6]

IUPAC Name
methyl 4-methoxy-3-

oxobutanoate
[3]

Molecular Formula C₆H₁₀O₄ [3][5][7]

Molecular Weight 146.14 g/mol [3][5][6]

Appearance Colorless to pale yellow liquid [4][7]

Form Liquid [6]

Table 2: Physical Properties
Property Value Reference

Boiling Point 89 °C at 8.5 mmHg [4][6]

Density 1.129 g/mL at 25 °C [4][6]

Refractive Index n20/D 1.431 [4][6]

Flash Point 87 °C (closed cup) [6]

Solubility

Highly soluble in polar organic

solvents, slightly soluble in

water

[1]

Table 3: Spectroscopic Data
Technique Data Available Reference

¹H NMR Spectrum available [3][8]

¹³C NMR Spectrum available [3]

Mass Spectrometry (GC-MS) Data available [3]

Infrared Spectroscopy (FTIR) Spectrum available [3][9]
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Experimental Protocols
The most common method for the synthesis of Methyl 4-methoxyacetoacetate involves the

nucleophilic substitution of methyl 4-chloroacetoacetate with a methoxide source.[2] Detailed

experimental procedures are outlined below.

Synthesis from Methyl 4-chloroacetoacetate using
Sodium Methoxide
This procedure details the synthesis of Methyl 4-methoxyacetoacetate via the reaction of

methyl 4-chloroacetoacetate with sodium methoxide in acetonitrile.

Materials:

Sodium methoxide (113.4 g, 2.1 mol)

Acetonitrile (150 ml)

Methyl 4-chloroacetoacetate (150.5 g, 1 mol)

Distilled water (350 ml)

Acetic acid (9 g)

32% Hydrochloric acid

Magnesium sulfate

Procedure:

Suspend sodium methoxide in acetonitrile in a reaction vessel.

Slowly add methyl 4-chloroacetoacetate to the suspension over 5 minutes. The temperature

of the reaction mixture will rise; maintain it at 68-70°C by cooling.

After the addition is complete, continue stirring the mixture at 70°C for an additional 25

minutes.[10]
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Pour the reaction mixture into a solution of distilled water and acetic acid. Adjust the pH to 6-

7 by adding 32% hydrochloric acid.[10]

Separate the organic layer using a separatory funnel.

Extract the aqueous layer three times with 200 ml of acetonitrile each time.

Combine all organic phases and dry over magnesium sulfate.

Concentrate the solution on a rotary evaporator to remove the solvent.

Purify the crude product by distillation at 55°-57° C under a pressure of 0.6 mbar to yield

pure Methyl 4-methoxyacetoacetate.[10] The expected yield is approximately 90.6%.[10]

Synthesis using Sodium Hydride and Sodium Methoxide
This alternative method utilizes sodium hydride to generate the methoxide in situ.

Materials:

Anhydrous toluene

Industrial sodium hydride

Methyl 4-chloroacetoacetate

Methanol solution of sodium methoxide

Acid for pH adjustment

Procedure:

In a nitrogen atmosphere, rinse industrial sodium hydride with anhydrous toluene in the

reactor.

Add methyl 4-chloroacetoacetate to the reactor.

At a temperature of 10-15°C, slowly add a methanol solution of sodium methoxide.
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After the addition, stir the reaction mixture for 3-5 hours at 20-25°C.[11]

Adjust the pH with acid and allow the layers to separate.

Perform reduced pressure distillation on the toluene layer to remove the solvent.

Further purify the crude product by reduced pressure distillation to obtain the final product.

[11]

Role in Pharmaceutical Synthesis
Methyl 4-methoxyacetoacetate is a pivotal intermediate in the synthesis of several HIV

integrase inhibitors, such as dolutegravir, bictegravir, and cabotegravir.[2] The following

diagram illustrates the logical workflow of its application in the synthesis of a key intermediate

for these antiviral drugs.

Methyl 4-methoxyacetoacetate (E)-methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate

Reaction with
(2,2-dimethoxyethyl)amine Dolutegravir

Cyclization with
dimethyl oxalate

Click to download full resolution via product page

Caption: Synthetic pathway from Methyl 4-methoxyacetoacetate to a key intermediate for

Dolutegravir.

Safety and Handling
Methyl 4-methoxyacetoacetate is classified as a combustible liquid and requires careful

handling in a well-ventilated area.[6][12] It can cause skin and serious eye irritation, and may

cause respiratory irritation.[3][6][13]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.

[6][12]

Avoid breathing vapors or mist.[13]
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Handle in a well-ventilated area or use a local exhaust ventilation system.[7][12]

Keep away from heat, sparks, and open flames.[1][7]

Store in a tightly closed container in a cool, dry place.[7]

First Aid:

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If irritation persists, seek medical

attention.[7][13]

In case of skin contact: Remove contaminated clothing and rinse skin with plenty of water.[7]

[12]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[7][12]

If swallowed: Rinse mouth with water.[12]

This technical guide provides essential information for the safe and effective use of Methyl 4-
methoxyacetoacetate in a research and development setting. Always refer to the specific

Safety Data Sheet (SDS) for the most detailed and up-to-date safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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